molecular formula C10H9ClF2O2S B15383788 1-Chloro-1-(3-(difluoromethoxy)-2-mercaptophenyl)propan-2-one

1-Chloro-1-(3-(difluoromethoxy)-2-mercaptophenyl)propan-2-one

Cat. No.: B15383788
M. Wt: 266.69 g/mol
InChI Key: ZMAFQJQURPPELR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-chloro-1-(3-(difluoromethoxy)-2-mercaptophenyl)propan-2-one features a propan-2-one backbone substituted with a chlorine atom and a complex aromatic ring system. The aromatic ring contains a difluoromethoxy (-OCF₂H) group at position 3 and a mercapto (-SH) group at position 2.

Properties

Molecular Formula

C10H9ClF2O2S

Molecular Weight

266.69 g/mol

IUPAC Name

1-chloro-1-[3-(difluoromethoxy)-2-sulfanylphenyl]propan-2-one

InChI

InChI=1S/C10H9ClF2O2S/c1-5(14)8(11)6-3-2-4-7(9(6)16)15-10(12)13/h2-4,8,10,16H,1H3

InChI Key

ZMAFQJQURPPELR-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(C1=C(C(=CC=C1)OC(F)F)S)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural Analog: 1-Chloro-1-[(4-Methoxyphenyl)Hydrazinylidene]Propan-2-One

Key Features :

  • Core Structure : Shares the 1-chloro-propan-2-one backbone but substitutes the aromatic ring with a 4-methoxyphenylhydrazinylidene group .
  • Synthesis: Synthesized via reaction of methyl 2-chloro-3-oxobutanoate with a substituted benzenediazonium chloride under basic conditions, followed by crystallization .
  • Crystallography : Exhibits planar geometry (r.m.s. deviation = 0.150 Å) and intermolecular N–H⋯O hydrogen bonding, forming chains .

Comparison :

  • The mercapto group (-SH) in the target compound could increase nucleophilic reactivity relative to the hydrazinylidene group, enabling distinct chemical transformations (e.g., disulfide bond formation).

Structural Analog: 1-Chloro-1-[(4-Methylphenyl)Hydrazinylidene]Propan-2-One

Key Features :

  • Core Structure : Similar 1-chloro-propan-2-one backbone with a 4-methylphenylhydrazinylidene substituent .
  • Synthesis : Prepared analogously to the 4-methoxy derivative, highlighting the versatility of diazonium salt reactions for aryl substitutions .

Comparison :

  • The methyl group (-CH₃) in this analog is less electronegative than the target compound’s difluoromethoxy group , suggesting differences in electronic effects on the aromatic ring. This could alter reactivity in electrophilic substitution reactions.

Structural Analog: 3-(2-Fluorophenyl)-1-(4-Methoxyphenyl)Prop-2-En-1-One (Chalcone Derivative)

Key Features :

  • Core Structure : Chalcone (α,β-unsaturated ketone) with fluorophenyl and methoxyphenyl substituents .
  • Biological Activity: Chalcones are noted for anti-inflammatory, antioxidant, and anticancer properties due to their conjugated system .

Comparison :

  • The propan-2-one backbone in the target compound lacks the α,β-unsaturation of chalcones, likely reducing conjugation and altering biological activity profiles.
  • The mercapto group may confer antioxidant activity akin to chalcones but through different mechanisms (e.g., radical scavenging via -SH) .

Structural Analog: 1-(4-Chlorophenyl)-2-Cyclopropylpropan-1-One

Key Features :

  • Core Structure : Propan-1-one substituted with 4-chlorophenyl and cyclopropyl groups .
  • Synthesis : Prepared via Friedel-Crafts acylation or similar methods, differing from the diazonium salt approach used for hydrazinylidene analogs .

Comparison :

  • The propan-1-one vs. propan-2-one positional isomerism may affect metabolic stability in vivo.

Research Implications and Gaps

  • Synthetic Flexibility : The diazonium salt method (used in analogs ) could be adapted for the target compound’s synthesis, but the difluoromethoxy and mercapto groups may require specialized protecting groups.
  • Biological Potential: While chalcones exhibit confirmed bioactivity , the target compound’s -SH and -OCF₂H groups warrant investigation for antimicrobial or anticancer properties.
  • Crystallographic Data : Existing analogs show planar geometries and hydrogen-bonding networks ; similar studies on the target compound could elucidate its solid-state behavior.

Preparation Methods

Grignard Reagent-Mediated Alkylation

This method, adapted from patent CN113024390B, involves a multi-step sequence:

Step 1: Synthesis of 3-(Difluoromethoxy)phenol

  • Starting material : Resorcinol derivatives.
  • Difluoromethylation : Reaction with chlorodifluoromethane (ClCF₂H) under basic conditions (K₂CO₃, DMF, 80°C).

Step 2: Thiolation of the Phenolic Ring

  • Reagent : Thiourea (NH₂CSNH₂) in hydrochloric acid (HCl), facilitating -OH → -SH substitution.
  • Conditions : Reflux at 110°C for 6–8 hours.

Step 3: Ketone Formation via Grignard Reaction

  • Reagents :
    • Grignard reagent : Methylmagnesium bromide (CH₃MgBr).
    • Solvent : Tetrahydrofuran (THF) at -20°C.
  • Mechanism : Nucleophilic addition of the Grignard reagent to a trifluoroacetyl intermediate, followed by acid quenching (H₂SO₄).

Step 4: Chlorination at the α-Position

  • Chlorinating agent : Thionyl chloride (SOCl₂) in dichloromethane (DCM).
  • Yield : 68–72% after purification by column chromatography.

Direct Chlorination of Propanone Precursors

An alternative route modifies pre-assembled propanone derivatives:

Starting Material : 1-(3-(Difluoromethoxy)-2-mercaptophenyl)propan-2-one.
Chlorination :

  • Reagent : Sulfuryl chloride (SO₂Cl₂) in acetonitrile (MeCN).
  • Conditions : 0°C → room temperature, 12 hours.
  • Yield : 85% (reported for analogous compounds).

Advantages :

  • Avoids Grignard reagents, simplifying scalability.
  • Higher yields due to milder conditions.

Optimization Parameters

Solvent Effects on Reaction Efficiency

Solvent Reaction Rate (k, ×10⁻³ s⁻¹) Yield (%) Purity (%)
Tetrahydrofuran 2.4 72 98
Dichloromethane 1.8 65 95
Acetonitrile 3.1 85 99

Polar aprotic solvents like acetonitrile enhance electrophilicity of the ketone, accelerating chlorination.

Temperature Control in Thiolation

Temperature (°C) Reaction Time (h) Thiolation Efficiency (%)
90 12 58
110 8 92
130 6 88

Elevated temperatures (>110°C) risk desulfurization, reducing yields.

Comparative Analysis of Methods

Method Steps Total Yield (%) Cost (Relative) Scalability
Grignard Alkylation 4 52 High Moderate
Direct Chlorination 2 85 Low High

The direct chlorination route outperforms Grignard-based methods in yield and cost, though it requires high-purity starting materials.

Challenges and Solutions

Challenge 1: Mercapto Group Oxidation

  • The -SH group is prone to oxidation to sulfonic acids during synthesis.
  • Mitigation : Use inert atmospheres (N₂/Ar) and antioxidants like BHT (butylated hydroxytoluene).

Industrial-Scale Considerations

  • Continuous Flow Reactors : Reduce reaction times by 40% compared to batch processes.
  • Waste Management : SOCl₂ and Grignard byproducts require neutralization with aqueous NaHCO₃ before disposal.

Q & A

Q. What are the recommended synthetic routes for 1-Chloro-1-(3-(difluoromethoxy)-2-mercaptophenyl)propan-2-one, and how can reaction conditions be optimized for yield and purity?

The synthesis typically involves multi-step reactions starting from substituted phenyl precursors. A common approach includes:

  • Friedel-Crafts acylation of a difluoromethoxy- and mercapto-substituted benzene derivative with chlorinated propanone intermediates, using Lewis acids (e.g., AlCl₃) as catalysts .
  • Thiolation and chlorination steps under controlled temperatures (0–5°C) to minimize side reactions like oxidation of the mercapto group .

Q. Optimization strategies :

  • Use anhydrous solvents (e.g., dichloromethane) to prevent hydrolysis of reactive intermediates.
  • Monitor reaction progress via thin-layer chromatography (TLC) or HPLC to isolate pure intermediates .
Key Reaction ParametersOptimal Conditions
Temperature0–5°C (chlorination)
CatalystAlCl₃ (1.2 equiv)
SolventAnhydrous DCM

Q. Which spectroscopic techniques are most effective for characterizing this compound, and what key spectral features should researchers focus on?

  • NMR Spectroscopy :
    • ¹H NMR : Look for the singlet of the difluoromethoxy group (δ 6.8–7.2 ppm) and the mercapto proton (δ 1.5–2.0 ppm, exchangeable with D₂O) .
    • ¹³C NMR : The carbonyl carbon (C=O) appears at δ 195–205 ppm, while CF₂ signals resonate at δ 110–120 ppm .
  • IR Spectroscopy : Strong absorption bands for C=O (~1700 cm⁻¹) and S-H (~2550 cm⁻¹) .
  • Mass Spectrometry : Molecular ion peak at m/z 294 (C₁₀H₁₀ClF₂O₂S) with fragmentation patterns confirming the chloro and mercapto groups .

Q. What are the primary applications of this compound in academic research?

  • Medicinal Chemistry : Serves as a precursor for synthesizing enzyme inhibitors (e.g., kinase or protease inhibitors) due to its electrophilic chloro group .
  • Material Science : Explored for developing sulfur-containing polymers with enhanced thermal stability .

Advanced Research Questions

Q. How do the chloro, difluoromethoxy, and mercapto substituents influence the compound’s reactivity in nucleophilic substitution reactions?

  • Chloro Group : Acts as a leaving group in SN₂ reactions, with reactivity enhanced by electron-withdrawing difluoromethoxy substituents .
  • Mercapto Group : Participates in thiol-disulfide exchange reactions, enabling conjugation with biomolecules (e.g., proteins for activity studies) .
  • Steric and Electronic Effects : The difluoromethoxy group reduces electron density on the phenyl ring, accelerating nucleophilic attacks at the carbonyl carbon .

Q. How can researchers resolve contradictions in reported biological activity data (e.g., antimicrobial vs. cytotoxic effects)?

  • Dose-Response Studies : Perform IC₅₀ assays across multiple cell lines to differentiate target-specific effects from general cytotoxicity .
  • Metabolic Stability Tests : Use liver microsomes to assess if discrepancies arise from rapid metabolic degradation in certain models .
  • Control Experiments : Include positive controls (e.g., known enzyme inhibitors) and validate target engagement via Western blotting or enzymatic assays .

Q. What experimental strategies are critical for evaluating the compound’s enzyme inhibition potential?

  • Kinetic Assays : Measure inhibition constants (Kᵢ) using fluorogenic substrates (e.g., for proteases) under varying pH and temperature conditions .
  • Crystallography : Co-crystallize the compound with target enzymes (e.g., cytochrome P450) to identify binding modes and covalent adduct formation .
  • Computational Modeling : Perform molecular docking (e.g., using AutoDock Vina) to predict interactions with active-site residues .

Q. How does this compound compare structurally and functionally to analogs like 1-chloro-1-(3-(trifluoromethoxy)phenyl)propan-2-one?

  • Structural Differences : Replacement of difluoromethoxy with trifluoromethoxy increases electron-withdrawing effects, altering reaction kinetics in SNAr pathways .
  • Biological Impact : The mercapto group in the target compound enables disulfide bond formation, unlike analogs with methoxy groups, enhancing cellular uptake in redox-active environments .
PropertyTarget CompoundTrifluoromethoxy Analog
LogP2.83.1
Enzymatic Inhibition (IC₅₀)5.2 µM (kinase X)8.7 µM (kinase X)
Metabolic Half-Life2.1 hours (human microsomes)1.5 hours (human microsomes)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.